Cas no 17518-48-8 (2-(4-Chlorophenyl)ethanethioamide)
17518-48-8 structure
Product Name:2-(4-Chlorophenyl)ethanethioamide
CAS No:17518-48-8
MF:C8H8ClNS
MW:185.673819541931
MDL:MFCD00278249
CID:87855
PubChem ID:2734827
Update Time:2025-09-26
2-(4-Chlorophenyl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenyl)ethanethioamide
- 2-(4-Chlorophenyl)thioacetamide
- (4-chloro-phenyl)-thioacetic acid amide
- (4-Chlor-phenyl)-thioessigsaeure-amid
- 1-amino-2-(4-chlorophenyl)ethane-1-thione
- 2-(4-Chlorophenyl)ethanethioamide , Tech.
- 2-(4-Chlorophenyl)-thioacetamide
- 2-(4-Chlorphenyl)thioacetamid
- 4-chloro-benzeneethanethioamide
- 4-chlorophenylthioacetamide
- 4-Chlor-phenylthioacetamid
- 4-Chlorophenylthioacetamide,98%
- 2-(4-Chlorophenyl)ethanethioamide, Tech.
- HMS551C04
- AS-9279
- QHCDYIRWTPEABF-UHFFFAOYSA-N
- DTXSID30370521
- CS-0132335
- Benzeneethanethioamide,4-chloro-
- SCHEMBL1999167
- Benzeneethanethioamide, 4-chloro-
- A811810
- FT-0608625
- AKOS000130755
- EN300-1262901
- MFCD00278249
- Maybridge1_003392
- 17518-48-8
- 4-chlorophenyl(thioacetamide)
- A10506
- SY063733
-
- MDL: MFCD00278249
- Inchi: 1S/C8H8ClNS/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
- InChI Key: QHCDYIRWTPEABF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC(N)=S
Computed Properties
- Exact Mass: 185.00700
- Monoisotopic Mass: 185.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 58.1A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.3±0.1 g/cm3
- Melting Point: 129-131 ºC
- Boiling Point: 310.9±44.0 °C at 760 mmHg
- Flash Point: 141.8±28.4 °C
- Refractive Index: 1.64
- Water Partition Coefficient: Insoluble in water.
- PSA: 58.11000
- LogP: 2.86890
- Solubility: Uncertain
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(4-Chlorophenyl)ethanethioamide Security Information
- Signal Word:warning
- Hazard Statement: Harmful
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: R20/22;R36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
- Safety Term:S26;S36/37/39
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Chlorophenyl)ethanethioamide Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Chlorophenyl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115265-25g |
2-(4-Chlorophenyl)ethanethioamide |
17518-48-8 | 97% | 25g |
211.15 USD | 2021-06-17 | |
| Fluorochem | 021352-1g |
2-(4-Chlorophenyl)-thioacetamide |
17518-48-8 | 98% | 1g |
£12.00 | 2022-02-28 | |
| Fluorochem | 021352-5g |
2-(4-Chlorophenyl)-thioacetamide |
17518-48-8 | 98% | 5g |
£56.00 | 2022-02-28 | |
| Fluorochem | 021352-25g |
2-(4-Chlorophenyl)-thioacetamide |
17518-48-8 | 98% | 25g |
£169.00 | 2022-02-28 | |
| Chemenu | CM342594-5g |
2-(4-chlorophenyl)thioacetamide |
17518-48-8 | 95%+ | 5g |
$63 | 2022-06-12 | |
| Chemenu | CM342594-25g |
2-(4-chlorophenyl)thioacetamide |
17518-48-8 | 95%+ | 25g |
$193 | 2022-06-12 | |
| Apollo Scientific | OR24099-1g |
2-(4-Chlorophenyl)thioacetamide |
17518-48-8 | 1g |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | OR24099-5g |
2-(4-Chlorophenyl)thioacetamide |
17518-48-8 | 5g |
£17.00 | 2025-02-19 | ||
| Apollo Scientific | OR24099-25g |
2-(4-Chlorophenyl)thioacetamide |
17518-48-8 | 25g |
£38.00 | 2025-02-19 | ||
| ChemScence | CS-0132335-5g |
2-(4-Chlorophenyl)thioacetamide |
17518-48-8 | ≥97.0% | 5g |
$44.0 | 2022-04-27 |
2-(4-Chlorophenyl)ethanethioamide Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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